Cas no 175202-78-5 (4-(4-tert-butyl-1,3-thiazol-2-yl)benzaldehyde)

• Product Name: 4-(4-tert-butyl-1,3-thiazol-2-yl)benzaldehyde
• CAS No: 175202-78-5
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• MDL: MFCD00084914
• CID: 134090
• PubChem ID: 2778859
• Update Time: 2025-04-19

4-(4-tert-butyl-1,3-thiazol-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-(tert-Butyl)thiazol-2-yl)benzaldehyde
• 4-(4-tert-butyl-1,3-thiazol-2-yl)benzaldehyde
• 4-[4-(tert-Butyl)-1,3-thiazol-2-yl]benzaldehyde
• Benzaldehyde,4-[4-(1,1-dimethylethyl)-2-thiazolyl]-
• 4-TERT-BUTYL-2-(4-FORMYLPHENYL)THIAZOLE
• A811849
• W-206183
• IIKIVYFYAIKVBC-UHFFFAOYSA-N
• MFCD00084914
• FT-0617362
• SCHEMBL3291047
• MS-22093
• DTXSID00381164
• 175202-78-5
• 4-(4-tert-butyl-2-thiazolyl)benzaldehyde
• AKOS015908551
• 4-(4-tert-butylthiazol-2-yl)benzaldehyde
• CS-0336821
• DB-044088

• MDL： MFCD00084914
• Inchi： 1S/C14H15NOS/c1-14(2,3)12-9-17-13(15-12)11-6-4-10(8-16)5-7-11/h4-9H,1-3H3
• InChI Key： IIKIVYFYAIKVBC-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(C=O)=CC=2)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 245.08700
• Monoisotopic Mass: 245.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.137
• Melting Point: 106 °C
• Boiling Point: 382.5°C at 760 mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.586
• PSA: 58.20000
• LogP: 3.92010

4-(4-tert-butyl-1,3-thiazol-2-yl)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39